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Introduction to Feldspar Mineralogy
Feldspars are a group of rock-forming tectosilicate minerals that make up as much as 60% of

the Earth's crust. They are essential components of igneous, metamorphic, and sedimentary

rocks and are widely used in industrial applications, including ceramics, glass production, and

as fillers in paints and plastics. The generalized chemical formula for the feldspar group is

X(Al,Si)₄O₈, where X can be potassium (K), sodium (Na), calcium (Ca), or, less commonly,

barium (Ba), rubidium (Rb), or strontium (Sr).

The feldspar group is primarily classified based on the chemical composition of the X cation,

which leads to two main series: the alkali feldspars and the plagioclase feldspars. This

classification is often visualized using a ternary diagram with end-members albite (NaAlSi₃O₈),

anorthite (CaAl₂Si₂O₈), and orthoclase (KAlSi₃O₈).

Alkali Feldspars
The alkali feldspar series is a solid solution between the potassium end-member, orthoclase

(KAlSi₃O₈), and the sodium end-member, albite (NaAlSi₃O₈). Complete solid solution occurs at

high temperatures, but at lower temperatures, the difference in the ionic radii of K⁺ and Na⁺

leads to immiscibility and the formation of exsolution lamellae, resulting in perthite.

Plagioclase Feldspars
The plagioclase feldspar series is a continuous solid solution between the albite (NaAlSi₃O₈)

and anorthite (CaAl₂Si₂O₈) end-members. The substitution between Na⁺ and Ca²⁺ is coupled
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with the substitution of Si⁴⁺ and Al³⁺ to maintain charge balance. The plagioclase series is

divided into six arbitrary members based on the anorthite (An) content.

Ternary Classification of Feldspars
The compositional relationships between the three end-members (orthoclase, albite, and

anorthite) are best represented by a ternary diagram. This diagram illustrates the fields of alkali

feldspars, plagioclase feldspars, and the limited solid solution between orthoclase and

anorthite.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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